Cas no 73728-70-8 (1-(2,4,6-trinitrophenyl)methanamine)

1-(2,4,6-trinitrophenyl)methanamine structure
73728-70-8 structure
Product Name:1-(2,4,6-trinitrophenyl)methanamine
CAS No:73728-70-8
MF:C7H6N4O6
MW:242.14574098587
CID:1762165
PubChem ID:52322
Update Time:2025-04-21

1-(2,4,6-trinitrophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(2,4,6-trinitrophenyl)methanamine
    • (2,4,6-trinitrophenyl)methanamine
    • 2,4,6-Trinitrobenzylamine
    • 73728-70-8
    • BENZYLAMINE, 2,4,6-TRINITRO-
    • DTXSID00224047
    • Inchi: 1S/C7H6N4O6/c8-3-5-6(10(14)15)1-4(9(12)13)2-7(5)11(16)17/h1-2H,3,8H2
    • InChI Key: JUKFDOUPBXLRHV-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C=C(C=1CN)[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 242.02873392g/mol
  • Monoisotopic Mass: 242.02873392g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.1
  • Topological Polar Surface Area: 164Ų
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